Cas no 1352306-12-7 (1-(2,5-dihydroxyphenyl)-2-(3-hydroxyphenyl)ethanone)

• Product Name: 1-(2,5-dihydroxyphenyl)-2-(3-hydroxyphenyl)ethanone
• CAS No: 1352306-12-7
• MF: C₁₄H₁₂O₄
• MW: 244.242684364319
• CID: 4586707
• PubChem ID: 86682883
• Update Time: 2025-11-02

1-(2,5-dihydroxyphenyl)-2-(3-hydroxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dihydroxyphenyl)-2-(3-hydroxyphenyl)ethanone
• Ethanone, 1-(2,5-dihydroxyphenyl)-2-(3-hydroxyphenyl)-
• SCHEMBL14855930
• JCRGUEWEZXUNSR-UHFFFAOYSA-N
• DTXSID601222087
• G74660
• 1352306-12-7
• 1-(2,5-Dihydroxyphenyl)-2-(3-hydroxyphenyl)ethan-1-one

• Inchi： 1S/C14H12O4/c15-10-3-1-2-9(6-10)7-14(18)12-8-11(16)4-5-13(12)17/h1-6,8,15-17H,7H2
• InChI Key： JCRGUEWEZXUNSR-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(O)=CC=C1O)CC1=CC=CC(O)=C1

Computed Properties

• Exact Mass: 244.074
• Monoisotopic Mass: 244.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.380±0.06 g/cm3(Predicted)
• Boiling Point: 509.1±45.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 1-(2,5-dihydroxyphenyl)-2-(3-hydroxyphenyl)ethanone

Comprehensive Overview of 1-(2,5-Dihydroxyphenyl)-2-(3-Hydroxyphenyl)Ethanone (CAS No. 1352306-12-7)

1-(2,5-Dihydroxyphenyl)-2-(3-hydroxyphenyl)ethanone, with the CAS number 1352306-12-7, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and biochemical research. This compound, characterized by its unique trihydroxy-substituted phenyl structure, exhibits intriguing chemical properties that make it a valuable candidate for various applications. In this article, we delve into the molecular characteristics, synthesis pathways, potential applications, and market trends surrounding this compound, while also addressing frequently asked questions and trending topics in the scientific community.

The molecular formula of 1-(2,5-dihydroxyphenyl)-2-(3-hydroxyphenyl)ethanone is C₁₄H₁₂O₄, and its structure features a central ethanone moiety flanked by two aromatic rings, each bearing hydroxyl groups. This arrangement not only enhances its solubility in polar solvents but also contributes to its reactivity in various chemical reactions. Researchers have explored its potential as a building block for pharmaceutical intermediates, particularly in the development of antioxidants and anti-inflammatory agents. The presence of multiple hydroxyl groups allows for facile derivatization, enabling the creation of novel compounds with tailored properties.

One of the most compelling aspects of CAS 1352306-12-7 is its role in green chemistry initiatives. As the scientific community increasingly prioritizes sustainable practices, this compound's potential for eco-friendly synthesis routes has become a hot topic. Recent studies have highlighted its utility in catalysis and biodegradable material development, aligning with global trends toward reducing environmental impact. Additionally, its structural similarity to naturally occurring polyphenols has sparked interest in its bioactivity, particularly in the context of nutraceuticals and cosmeceuticals.

From a commercial perspective, the demand for 1-(2,5-dihydroxyphenyl)-2-(3-hydroxyphenyl)ethanone is on the rise, driven by its versatility and applicability across multiple industries. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet the growing needs of research institutions and industrial players. Market analyses suggest that the compound's niche applications in advanced materials and life sciences will continue to drive its adoption, making it a noteworthy subject for investors and stakeholders.

In conclusion, 1-(2,5-dihydroxyphenyl)-2-(3-hydroxyphenyl)ethanone (CAS No. 1352306-12-7) represents a fascinating intersection of chemistry, biology, and materials science. Its unique structural features, coupled with its broad applicability, position it as a compound of significant interest for future research and development. Whether you are a researcher, industry professional, or simply curious about cutting-edge chemical innovations, this compound offers a wealth of opportunities for exploration and discovery.